molecular formula C4H11IN2S B016391 N,N'-S-Trimethylisothiouronium Iodide CAS No. 6972-04-9

N,N'-S-Trimethylisothiouronium Iodide

Cat. No. B016391
CAS RN: 6972-04-9
M. Wt: 246.12 g/mol
InChI Key: PFJMWGUDKKPHFR-UHFFFAOYSA-N
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Description

N,N'-S-Trimethylisothiouronium Iodide, also known as TMTI, is an organosulfur compound that is widely used in scientific research applications. It has been used in a variety of fields, such as biochemistry, physiology, and pharmacology, to study the effects of various compounds on biological systems. TMTI has also been used in laboratory experiments to study the mechanism of action of various drugs and their effects on biological systems.

Scientific Research Applications

  • S-(trimethoxysilylmethyl)- and S-(silatranylmethyl)isothiuronium halides, along with their N-substituted derivatives, demonstrate potential in highly polar acetonitrile solutions, suggesting a broad application in chemistry (Sorokin et al., 2004).

  • The crystal structure of trimethylsulfonium iodide, which is similar to N,N'-S-Trimethylisothiouronium Iodide, crystallizes in a monoclinic system. This knowledge is vital in crystallography and materials science (Zuccaro & Mccullough, 1959).

  • In biochemistry, iodide is used to quench the fluorescence of tryptophyls in proteins, a technique that aids in studying the exposure of fluorophors in proteins (Lehrer, 1971).

  • Trimethylsilyl iodide is effective in converting ketals to ketones, a crucial step in various synthetic transformations in organic chemistry (Jung, Andrus, & Ornstein, 1977).

  • In coordination chemistry, trimethylsilyl iodide is used to prepare transition-metal iodides from chlorides. This process, however, can be complicated due to factors like oxidation states and reaction speeds (Leigh et al., 2002).

  • This compound is relevant in pharmaceutical chemistry, as demonstrated by a novel method for synthesizing biologically important N-aryl amides using arenediazonium salts (Bhojane, Jadhav, & Nagarkar, 2014).

properties

IUPAC Name

methyl N,N-dimethylcarbamimidothioate;hydroiodide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H10N2S.HI/c1-6(2)4(5)7-3;/h5H,1-3H3;1H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PFJMWGUDKKPHFR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)C(=N)SC.I
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H11IN2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90509254
Record name Methyl N,N-dimethylcarbamimidothioate--hydrogen iodide (1/1)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90509254
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

246.12 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

6972-04-9
Record name NSC67242
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=67242
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name Methyl N,N-dimethylcarbamimidothioate--hydrogen iodide (1/1)
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90509254
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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